Cas no 168648-49-5 ((S)-3-Amino-2-methyl-5-(methylthio)-2-pentanol)

• Product Name: (S)-3-Amino-2-methyl-5-(methylthio)-2-pentanol
• CAS No: 168648-49-5
• MF: C₇H₁₇NOS
• MW: 163.280980825424
• MDL: MFCD20926147
• CID: 4611053
• PubChem ID: 72207576
• Update Time: 2024-11-04

(S)-3-Amino-2-methyl-5-(methylthio)-2-pentanol Chemical and Physical Properties

Names and Identifiers

• 2-Pentanol, 3-aMino-2-Met...
• 2-Pentanol, 3-aMino-2-Methyl-5-(Methylthio)-, (R)-
• (S)-3-Amino-2-methyl-5-(methylthio)-2-pentanol
• (S)-3-AMINO-2-METHYL-5-(METHYLTHIO)-2-PENTANOL HCL
• (3S)-3-Amino-2-methyl-5-methylsulfanyl-pentan-2-ol hydrochloride
• (3R)-3-Amino-2-methyl-5-(methylsulfanyl)pentan-2-ol
• (S)-3-Amino-2-methyl-5-(methylthio)pentan-2-ol
• (S)-3-AMINO-2-METHYL-5-(METHYLTHIO)-2-PENTANOL HYDROCHLORIDE
• 1400744-21-9
• AKOS025403596
• (3S)-3-amino-2-methyl-5-methylsulfanylpentan-2-ol;hydrochloride
• AS-34134
• 168648-49-5
• CS-0053331
• (S)-3-Amino-2-methyl-5-(methylthio)-2-pentanolhydrochloride

• MDL： MFCD20926147
• Inchi： 1S/C7H17NOS/c1-7(2,9)6(8)4-5-10-3/h6,9H,4-5,8H2,1-3H3/t6-/m0/s1
• InChI Key： BPZLRBFXTVALPE-LURJTMIESA-N
• SMILES： CC(C)(O)[C@@H](N)CCSC

Computed Properties

• Exact Mass: 199.0797631g/mol
• Monoisotopic Mass: 199.0797631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 95.6
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.6Ų